Cas no 88416-46-0 (Benzene, hexakis(undecylthio)-)
88416-46-0 structure
Product Name:Benzene, hexakis(undecylthio)-
CAS No:88416-46-0
MF:C72H138S6
MW:1196.25613546371
CID:633678
PubChem ID:20146795
Update Time:2025-04-19
Benzene, hexakis(undecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, hexakis(undecylthio)-
- 1,2,3,4,5,6-hexakis(undecylsulfanyl)benzene
- 88416-46-0
- HEXAKIS(UNDECYLSULFANYL)BENZENE
- DTXSID70602954
- SCHEMBL10691305
-
- Inchi: 1S/C72H138S6/c1-7-13-19-25-31-37-43-49-55-61-73-67-68(74-62-56-50-44-38-32-26-20-14-8-2)70(76-64-58-52-46-40-34-28-22-16-10-4)72(78-66-60-54-48-42-36-30-24-18-12-6)71(77-65-59-53-47-41-35-29-23-17-11-5)69(67)75-63-57-51-45-39-33-27-21-15-9-3/h7-66H2,1-6H3
- InChI Key: BCQGXMKQPUUPBU-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCC)C1C(=C(C(=C(C=1SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC
Computed Properties
- Exact Mass: 1194.91228144g/mol
- Monoisotopic Mass: 1194.91228144g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 78
- Rotatable Bond Count: 66
- Complexity: 875
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 35.2
- Topological Polar Surface Area: 152Ų
Benzene, hexakis(undecylthio)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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